2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(2-pyridin-2-ylimidazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H16Cl2N4O2/c19-13-4-5-16(14(20)11-13)26-12-17(25)22-7-9-24-10-8-23-18(24)15-3-1-2-6-21-15/h1-6,8,10-11H,7,9,12H2,(H,22,25)
• InChI Key: YVCVTDIAKYPTOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC=CN2CCNC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N4O2
• Molecular Weight: 391.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as DPPEA, and it has been found to have various applications in the field of biochemistry and pharmacology. In

Scientific Research Applications

Fluorescent Probes for Mercury Ion Detection

A study by Shao et al. (2011) involved the synthesis of 2-carbonyl-3-(pyridylamino)imidazo[1,2-a]pyridines, a class of novel imidazo[1,2-a]pyridine derivatives, which included compounds structurally related to 2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide. These compounds demonstrated efficient fluorescent probing capabilities for mercury ions both in acetonitrile and buffered aqueous solutions, indicating their potential as sensitive detectors for mercury ion presence in various environments (Shao et al., 2011).

Oxidation Reactivity

Pailloux et al. (2007) explored the chemical oxidation of compounds including 2-(pyridin-2-yl)-N,N-diphenylacetamide and its derivatives with various oxidants. The study provided insights into the reactivity channels and the formation of different products, which can be relevant in understanding the oxidative behavior of similar compounds like 2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide (Pailloux et al., 2007).

Synthesis of Derivatives

Kavina et al. (2018) discussed the synthesis of 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole derivatives from 2-(2-oxopyrrolidin-1-yl)acetamides. This study is relevant for understanding how derivatives of similar structures, including 2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide, can be synthesized and modified for various applications (Kavina et al., 2018).

Coordination Complexes and Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and their coordination complexes, demonstrating significant antioxidant activity. This study provides an insight into the potential for creating complexes with antioxidant properties using structurally similar compounds (Chkirate et al., 2019).

Acyl-CoA:Cholesterol O-Acyltransferase-1 Inhibition

Shibuya et al. (2018) identified a compound structurally related to 2-(2,4-dichlorophenoxy)-N-(2-(2-(pyridin-2-yl)-1H-imidazol-1-yl)ethyl)acetamide as a potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase-1, suggesting potential therapeutic applications in diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Magnetic Properties in Hydrochloride Crystals

Yong et al. (2013) reported on hydrochloride crystals based on 2-(imidazo[1,2-a]pyridin-2-yl)-2-oxoacetic acid radicals, exploring their magnetic properties. This study may provide insights into the magnetic behavior of related compounds and their potential applications in material science (Yong et al., 2013).